1,2,3,4-Tetrahydro-2-propyl-5-isoquinolinamine
Cat. No. B8484605
Key on ui cas rn:
223700-12-7
M. Wt: 190.28 g/mol
InChI Key: SUWFFJJQLMPVLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06110934
Procedure details
The title compound was prepared by treatment of 5-aminoisoquinoline with iodopropane followed by reduction with sodium borohydride using procedures analogous to those described in Preparation 1 and Preparation 2.
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH:4]=[CH:5][N:6]=[CH:7]2.I[CH2:13][CH2:14][CH3:15].[BH4-].[Na+]>>[NH2:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][N:6]([CH2:13][CH2:14][CH3:15])[CH2:7]2 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
NC1=C2C=CN=CC2=CC=C1
|
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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ICCC
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
[BH4-].[Na+]
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Conditions
Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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those described in Preparation 1 and Preparation 2
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
NC1=C2CCN(CC2=CC=C1)CCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
